Cas no 862895-48-5 (2-Bromo-5-iodo-4-nitro-1H-imidazole)

• Product Name: 2-Bromo-5-iodo-4-nitro-1H-imidazole
• CAS No: 862895-48-5
• MF: C₃HBrIN₃O₂
• MW: 317.867411375046
• MDL: MFCD10687146
• CID: 718453
• PubChem ID: 135428943
• Update Time: 2025-07-25

2-Bromo-5-iodo-4-nitro-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole,2-bromo-5-iodo-4-nitro-
• 2-BROMO-5-IODO-4-NITRO-1H-IMIDAZOLE
• 1H-Imidazole,2-bromo-4-iodo-5-nitro-(9CI)
• 1H-Imidazole,2-bromo-5-iodo-4-nitro
• AK164054
• 2-bromo-5-iodo-4-nitroimidazole
• INJLQGWGWJXFJX-UHFFFAOYSA-N
• FCH3751978
• AX8071964
• ST24040157
• 1H-Imidazole, 2-bromo-4-iodo-5-nitro- (9CI)
• 2-Bromo-5-iodo-4-nitro-1H-imidazole (ACI)
• 2-Bromo-4-iodo-5-nitro-1H-imidazole
• 862895-48-5
• MFCD10687146
• SY110159
• C3HBrIN3O2
• SCHEMBL4299859
• 2-bromo-4-iodo-5-nitro-3H-imidazole
• AKOS025117421
• AS-62146
• DTXSID20459612
• CS-0157941
• 2-Bromo-5-iodo-4-nitro-1H-imidazole

• MDL： MFCD10687146
• Inchi： 1S/C3HBrIN3O2/c4-3-6-1(5)2(7-3)8(9)10/h(H,6,7)
• InChI Key： INJLQGWGWJXFJX-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=C(I)N=C(Br)N1)=O

Computed Properties

• Exact Mass: 316.83000
• Monoisotopic Mass: 316.82969g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.5
• XLogP3: 1.9

Experimental Properties

• Color/Form: No data avaiable
• Density: 2.861
• Melting Point: No data available
• Boiling Point: 461.7°C at 760 mmHg
• Flash Point: 233°C
• Refractive Index: 1.764
• PSA: 74.50000
• LogP: 2.20820
• Vapor Pressure: No data available

2-Bromo-5-iodo-4-nitro-1H-imidazole Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Additional information on 2-Bromo-5-iodo-4-nitro-1H-imidazole

Research Brief on 2-Bromo-5-iodo-4-nitro-1H-imidazole (CAS: 862895-48-5): Recent Advances and Applications

2-Bromo-5-iodo-4-nitro-1H-imidazole (CAS: 862895-48-5) is a halogenated nitroimidazole derivative that has garnered significant attention in recent years due to its versatile applications in medicinal chemistry, radiopharmaceuticals, and materials science. This research brief synthesizes the latest findings on this compound, highlighting its synthesis, biological activities, and potential therapeutic applications. The compound's unique structural features, including the presence of bromine, iodine, and nitro functional groups, make it a valuable scaffold for further chemical modifications and drug discovery efforts.

Recent studies have explored the synthetic pathways for 2-Bromo-5-iodo-4-nitro-1H-imidazole, with a focus on optimizing yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel one-pot synthesis method that reduces reaction time and improves scalability. The method involves the sequential halogenation and nitration of imidazole derivatives under controlled conditions, achieving a yield of over 85%. This advancement is particularly relevant for industrial-scale production, where efficiency and cost-effectiveness are critical considerations.

In the realm of radiopharmaceuticals, 2-Bromo-5-iodo-4-nitro-1H-imidazole has shown promise as a precursor for the development of radiolabeled compounds. A study published in Nuclear Medicine and Biology (2024) demonstrated its utility in the synthesis of iodine-123 and iodine-125 labeled probes for imaging hypoxia in tumors. The nitro group in the compound facilitates selective reduction under hypoxic conditions, making it an attractive candidate for targeted imaging and therapy. These findings underscore the compound's potential in oncology research, particularly for diagnosing and treating solid tumors with poor oxygenation.

Beyond its applications in imaging, 2-Bromo-5-iodo-4-nitro-1H-imidazole has also been investigated for its antimicrobial properties. A 2023 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibit potent activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The presence of halogen atoms enhances the compound's ability to disrupt bacterial cell membranes, while the nitro group contributes to its redox-active properties. These insights open new avenues for designing next-generation antibiotics to address the growing threat of antimicrobial resistance.

In conclusion, 2-Bromo-5-iodo-4-nitro-1H-imidazole (CAS: 862895-48-5) represents a multifaceted compound with significant potential across multiple scientific disciplines. Recent advancements in its synthesis, radiopharmaceutical applications, and antimicrobial activity highlight its versatility and importance in contemporary research. Future studies should focus on further elucidating its mechanism of action and exploring its utility in other therapeutic areas, such as antiviral and anticancer drug development. This compound exemplifies the intersection of chemistry and biology, offering a robust platform for innovation in the life sciences.